molecular formula C30H21BrN4 B8438147 3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine

3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine

Cat. No. B8438147
M. Wt: 517.4 g/mol
InChI Key: DXTRZYDVGYAIOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C30H21BrN4 and its molecular weight is 517.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine

Molecular Formula

C30H21BrN4

Molecular Weight

517.4 g/mol

IUPAC Name

3-(6-bromopyridin-2-yl)-1-tritylpyrazolo[3,4-b]pyridine

InChI

InChI=1S/C30H21BrN4/c31-27-20-10-19-26(33-27)28-25-18-11-21-32-29(25)35(34-28)30(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-21H

InChI Key

DXTRZYDVGYAIOY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C5=C(C=CC=N5)C(=N4)C6=NC(=CC=C6)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred suspension of 3-(6-bromo-2-pyridyl)-1H-pyrazolo[5,4-b]pyridine (3.00 g, 10.90 mmol) in dry DMF (30.00 mL) was cooled in an ice-bath. Sodium hydride (479.6 mg, 11.99 mmol) was added in one portion and the resulting mixture changed to a yellow solution and was stirred at 0° C. for 30 minutes. Trityl chloride (3.189 g, 11.44 mmol) was added in one portion and the resulting yellow suspension was stirred at RT for 60 minutes, by which time it was a bright yellow suspension. Analysis by LCMS showed presence of desired product.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
479.6 mg
Type
reactant
Reaction Step Two
Quantity
3.189 g
Type
reactant
Reaction Step Three

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